Cas no 1807252-90-9 (5-Cyano-4-mercaptopicolinoyl chloride)

• Product Name: 5-Cyano-4-mercaptopicolinoyl chloride
• CAS No: 1807252-90-9
• MF: C₇H₃ClN₂OS
• MW: 198.62951874733
• CID: 4802648
• Update Time: 2025-06-13

5-Cyano-4-mercaptopicolinoyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-4-mercaptopicolinoyl chloride

• Inchi： 1S/C7H3ClN2OS/c8-7(11)5-1-6(12)4(2-9)3-10-5/h1,3H,(H,10,12)
• InChI Key： JGTSKGYCNDQIAC-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(C(C#N)=CN1)=S)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 361
• XLogP3: 1.4
• Topological Polar Surface Area: 85

Additional information on 5-Cyano-4-mercaptopicolinoyl chloride

Introduction to 5-Cyano-4-mercaptopicolinoyl chloride (CAS No. 1807252-90-9)

5-Cyano-4-mercaptopicolinoyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1807252-90-9, features a unique structural framework that combines a cyano group and a thiol moiety with a picolinoyl backbone. Such structural attributes make it a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The significance of 5-Cyano-4-mercaptopicolinoyl chloride lies in its potential applications across multiple domains of chemical biology and drug discovery. The presence of both the cyano group and the thiol functionality provides multiple reaction sites for further chemical modifications, enabling the construction of complex scaffolds. This flexibility is highly valuable in medicinal chemistry, where precise molecular design is often required to achieve desired pharmacological properties.

In recent years, there has been growing interest in heterocyclic compounds that incorporate sulfur-containing moieties, such as thiols, due to their enhanced binding affinity and metabolic stability. 5-Cyano-4-mercaptopicolinoyl chloride exemplifies this trend, as it serves as a precursor for synthesizing derivatives with potential applications in anticancer, anti-inflammatory, and antimicrobial therapies. The cyano group further extends its utility by allowing nucleophilic addition reactions, which are pivotal in constructing pharmacophores.

One of the most compelling aspects of 5-Cyano-4-mercaptopicolinoyl chloride is its role in the development of targeted drug therapies. Researchers have leveraged its structural features to design molecules that interact selectively with specific biological targets. For instance, studies have demonstrated its utility in generating inhibitors of enzymes involved in cancer progression. The thiol group, in particular, has been exploited to form disulfide bonds, which are crucial for stabilizing protein-protein interactions and modulating signaling pathways.

The picolinoyl backbone of 5-Cyano-4-mercaptopicolinoyl chloride contributes to its overall pharmacological profile by enhancing solubility and bioavailability. This is particularly important for oral and parenteral drug formulations, where poor solubility can limit therapeutic efficacy. Additionally, the cyano group has been shown to improve binding affinity by forming hydrogen bonds with polar residues in protein targets. These characteristics make it an attractive building block for structure-based drug design.

Recent advancements in computational chemistry have further highlighted the potential of 5-Cyano-4-mercaptopicolinoyl chloride as a key intermediate. Molecular docking studies have identified its ability to interact with various protein receptors, including those implicated in neurological disorders. This has spurred investigations into its derivatives as candidates for treating conditions such as Alzheimer’s disease and Parkinson’s disease. The ability to fine-tune its structure through chemical modifications offers a promising route toward developing next-generation therapeutics.

The synthesis of 5-Cyano-4-mercaptopicolinoyl chloride itself is a testament to the progress in synthetic organic chemistry. Modern methodologies have enabled efficient production routes that minimize side reactions and maximize yield. These advancements are critical for ensuring that researchers have access to high-purity starting materials, which is essential for downstream applications such as crystallographic studies and biological assays.

In conclusion, 5-Cyano-4-mercaptopicolinoyl chloride (CAS No. 1807252-90-9) represents a significant asset in the pharmaceutical industry due to its versatile structural features and broad applicability. Its role as an intermediate in drug discovery underscores the importance of heterocyclic compounds with functional groups like thiols and cyano groups. As research continues to uncover new therapeutic targets and synthetic strategies, compounds like this are poised to play an increasingly pivotal role in developing innovative treatments for human diseases.